Cannabinoid Receptor
  • MN-25-2-Methyl derivative
    MN-25-2-Methyl derivative
    • Cat. No.:
    • B594166
    • CAS No.:
    • 501927-29-3
    • Molecular Formula:
    • C27H39N3O3
    • Molecular Weight:
    • 453.6 g/mol
    Description
    MN-25-2-methyl derivative is a cannabinoid (CB) receptor ligand with Ki values of 8 and 29 nM at the central CB1 receptor and peripheral CB2 receptor, respectively. This product is intended for forensic and rese...
    - +
  • ab-fubinaca 3-fluorobenzyl isomer
    ab-fubinaca 3-fluorobenzyl isomer
    • Cat. No.:
    • B594169
    • CAS No.:
    • 1185282-19-2
    • Molecular Formula:
    • C20H21FN4O2
    • Molecular Weight:
    • 368.4 g/mol
    Description
    AB-FUBINACA is an indazole-based synthetic cannabinoid (CB) that potently binds the central CB1 receptor (Ki = 0.9 nM). This compound has been identified along with AB-PINACA in illegal herbal products. AB-FUBIN...
    - +
  • Arvanil
    Arvanil
    • Cat. No.:
    • B1665783
    • CAS No.:
    • 128007-31-8
    • Molecular Formula:
    • C28H41NO3
    • Molecular Weight:
    • 439.6 g/mol
    Description
    N-arachidonoyl vanillylamine is a member of phenols and a member of methoxybenzenes.
    structure in first source
    - +
  • Rimonabant Hydrochloride
    Rimonabant Hydrochloride
    • Cat. No.:
    • B1680640
    • CAS No.:
    • 158681-13-1
    • Molecular Formula:
    • C22H22Cl4N4O
    • Molecular Weight:
    • 500.2 g/mol
    Description
    See also: Rimonabant (has active moiety).
    - +
  • Cannabidihexol
    Cannabidihexol
    • Cat. No.:
    • B3025671
    • CAS No.:
    • 2552798-21-5
    • Molecular Formula:
    • C22H32O2
    • Molecular Weight:
    • 328.5 g/mol
    Description
    CBDH (CRM) is a certified reference material categorized as a phytocannabinoid. CBDH has analgesic activity in mice. This product is intended for research and forensic applications.
    CBDH is an analytical refe...
    - +
  • 6',7'-epoxy Cannabigerol
    6',7'-epoxy Cannabigerol
    • Cat. No.:
    • B10854138
    • CAS No.:
    • Molecular Formula:
    • C21H32O3
    • Molecular Weight:
    • 332.5 g/mol
    Description
    6',7'-epoxy Cannabigerol is a useful research compound. Its molecular formula is C21H32O3 and its molecular weight is 332.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 6',7'-epoxy Cannab...
    - +
  • 11-hydroxy-9(S)-Hexahydrocannabinol
    11-hydroxy-9(S)-Hexahydrocannabinol
    • Cat. No.:
    • B10854139
    • CAS No.:
    • Molecular Formula:
    • C21H32O3
    • Molecular Weight:
    • 332.5 g/mol
    Description
    11-hydroxy-9(S)-Hexahydrocannabinol is a useful research compound. Its molecular formula is C21H32O3 and its molecular weight is 332.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 11-hydr...
    - +
  • (R)-Monlunabant
    (R)-Monlunabant
    • Cat. No.:
    • B12371717
    • CAS No.:
    • Molecular Formula:
    • C26H22ClF3N6O3S
    • Molecular Weight:
    • 591.0 g/mol
    Description
    (R)-Monlunabant is a useful research compound. Its molecular formula is C26H22ClF3N6O3S and its molecular weight is 591.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (R)-Monlunabant suit...
    - +
  • Cannabifuran
    Cannabifuran
    • Cat. No.:
    • B13856511
    • CAS No.:
    • Molecular Formula:
    • C21H26O2
    • Molecular Weight:
    • 310.4 g/mol
    Description
    Cannabifuran is a natural product found in Cannabis sativa with data available.
    - +
  • COR170
    COR170
    • Cat. No.:
    • B15618300
    • CAS No.:
    • Molecular Formula:
    • C31H36N2O2
    • Molecular Weight:
    • 468.6 g/mol
    Description
    structure in first source
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img